2-Sulfanylethanimidamide

• CAS: 50433-21-1

Core Science & Biosynthesis

2-Sulfanylethanimidamide: Chemical Structure, Synthesis, and Pharmacological Applications

This guide provides an in-depth technical analysis of 2-Sulfanylethanimidamide (also known as 2-mercaptoacetamidine), a critical bifunctional scaffold in medicinal chemistry.

Chemical Identity & Structural Analysis

2-Sulfanylethanimidamide is a bifunctional small molecule characterized by a terminal amidine group (

) and an -thiol (sulfanyl) group. It typically exists as a hydrochloride salt to ensure stability against oxidation and hydrolysis.

Core Data

Property	Data
IUPAC Name	2-Sulfanylethanimidamide
Common Names	2-Mercaptoacetamidine; Thioglycolamidine
CAS No.	19412-52-3 (Hydrochloride salt)
Formula	(Neutral); (HCl)
Molecular Weight	90.15 g/mol (Free base); 126.61 g/mol (HCl)
pKa (Estimated)	Thiol ( ): ~8.5

Structural Dynamics & Tautomerism

In solution, the compound exhibits complex equilibria relevant to its reactivity:

• Amidine Protonation: At physiological pH (7.4), the amidine is fully protonated (

  ), rendering the molecule cationic.

• Thiol Ionization: At pH > 8.5, the thiol deprotonates (

  ), creating a zwitterionic species . This thiolate is the active nucleophile in covalent inhibition and heterocycle synthesis.

• Oxidation Sensitivity: The free thiol is highly susceptible to oxidative dimerization, forming 2,2'-dithiobis(acetamidine) , a disulfide impurity that mimics "Bunte salts" in biological behavior.

Synthesis & Production Methodologies

The synthesis of 2-sulfanylethanimidamide requires careful handling to prevent premature oxidation or hydrolysis of the amidine. The most robust route involves the Pinner Reaction or nucleophilic substitution on a halo-amidine precursor.

Primary Route: Substitution on Chloroacetamidine

This method avoids the handling of unstable mercapto-nitriles by introducing the sulfur moiety in the final step.

Protocol:

• Precursor Synthesis: React chloroacetonitrile (

  ) with anhydrous ethanol and HCl gas to form Ethyl chloroacetimidate hydrochloride .

• Amidine Formation: Treat the imidate with anhydrous ammonia in methanol to yield 2-Chloroacetamidine hydrochloride .

• Thiolation: React 2-chloroacetamidine with Sodium Hydrosulfide (NaSH) or Thiourea (followed by mild hydrolysis) in an inert atmosphere (

  ).

• Purification: Recrystallize from ethanol/ether under nitrogen to isolate the hydrochloride salt.

Visualization: Synthetic Pathways

Figure 1: Synthetic pathway from chloroacetonitrile to 2-sulfanylethanimidamide, highlighting the risk of oxidative dimerization.

Drug Development Applications

Radioprotection (Free Radical Scavenging)

Structurally related to Mercaptoethylguanidine (MEG) and Cysteamine , 2-sulfanylethanimidamide acts as a potent radioprotective agent.

• Mechanism: The free thiol (

  ) donates a hydrogen atom to neutralize reactive oxygen species (ROS) and free radicals generated by ionizing radiation ( ).

• Advantage: The amidine group improves cellular uptake via organic cation transporters (OCTs) compared to simple thiols.

Covalent Enzyme Inhibition (PAD4)

Recent medicinal chemistry efforts have identified 2-sulfanylethanimidamide derivatives as inhibitors of Protein Arginine Deiminase 4 (PAD4) , an enzyme implicated in rheumatoid arthritis and cancer.

• Warhead Chemistry: The amidine mimics the substrate (Arginine), positioning the molecule in the active site. The

  -thiol (or a halosubstituent in derivatives) can form a covalent bond or chelate the active site Calcium/Zinc ions, or react with the catalytic Cysteine (Cys645).

• Therapeutic Relevance: Inhibition of PAD4 prevents the citrullination of histones, blocking Neutrophil Extracellular Trap (NET) formation.

Heterocycle Synthesis (The "Thiazole Builder")

For drug discovery chemists, this molecule is a premier "synthon" for constructing 2-amino-thiazoles .

• Reaction: Condensation of 2-sulfanylethanimidamide with

  -haloketones.

• Utility: This generates a thiazole ring with an amino-alkyl side chain, a scaffold found in numerous kinase inhibitors and GPCR ligands.

Visualization: Mechanism of Action (PAD4 Inhibition)

Figure 2: Theoretical mechanism of PAD4 inhibition, where the amidine directs binding and the thiol engages the catalytic machinery.

Experimental Protocols

Handling & Storage

• Atmosphere: Must be handled under Argon or Nitrogen.

• Storage:

  in a desiccator. The HCl salt is hygroscopic.

• Solubility: Highly soluble in water, DMSO, and Methanol. Insoluble in non-polar solvents (Hexane, DCM).

Quality Control (Identification)

• 1H NMR (

  ): Look for a singlet at ( ). The amidine and thiol protons exchange with and are not visible.

• Ellman’s Test: Positive reaction (yellow color) with DTNB indicates free thiol. A negative result suggests oxidation to the disulfide.

References

• Westland, R. D., et al. (1972). "2-Mercaptoacetamidine and derivatives as antiradiation agents." Journal of Medicinal Chemistry, 15(12), 1313-1321.

• Luo, Y., et al. (2006). "Inhibitors of Protein Arginine Deiminase 4: Design, Synthesis, and Biological Evaluation." Journal of Medicinal Chemistry. (Contextual reference for Amidine-Thiol inhibitors).

• ChemicalBook. (2024). "2-Mercaptoacetamide and Derivatives - Chemical Properties and CAS Data."

• PubChem. (2024). "Compound Summary: 2-Mercaptoacetamidine Hydrochloride."

• Organic Syntheses. (1928). "Chloroacetamide Synthesis (Precursor Protocol)." Org.[1][2] Synth. 8, 52.

Sources

• 1. Sulfamide | H4N2O2S | CID 82267 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]

An In-depth Technical Guide to 2-Sulfanylethanimidamide: Nomenclature, Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Sulfanylethanimidamide, a molecule possessing both a reactive thiol group and a strongly basic amidine functional group, presents a unique scaffold for scientific exploration, particularly in the realm of medicinal chemistry. Its structural attributes suggest potential applications as a chelating agent, a precursor for heterocyclic synthesis, and as a pharmacologically active agent. This technical guide provides a comprehensive overview of 2-Sulfanylethanimidamide, consolidating its nomenclature, chemical and physical properties, a plausible synthesis pathway, and its primary known application as a potential radioprotective agent.

Part 1: Nomenclature and Chemical Identity

The correct and unambiguous identification of a chemical entity is paramount for scientific communication and research. This section details the IUPAC name, synonyms, and other key identifiers for 2-Sulfanylethanimidamide.

IUPAC Name

The systematically generated IUPAC name for this compound is 2-sulfanylethanimidamide . This name is derived by identifying the longest carbon chain containing the principal functional group (ethanimidamide) and indicating the position of the sulfanyl (-SH) substituent.

Synonyms and Common Names

In scientific literature and chemical databases, 2-Sulfanylethanimidamide is more commonly referred to by its synonym, 2-mercaptoacetamidine . Other potential, though less common, synonyms include:

• Ethanimidamide, 2-mercapto-

• (1-amino-2-sulfanyl-ethylidene)azanium (for the protonated form)

Chemical Identifiers

For precise database searching and regulatory purposes, the following identifiers are crucial:

Identifier	Value	Source
Molecular Formula	C₂H₆N₂S	[1]
Molecular Weight	90.15 g/mol	Calculated
CAS Number (Hydrochloride Salt)	19412-52-3	[2]
CAS Number (Free Base)	Not definitively assigned in major databases
PubChem CID (Parent)	2724194

Note: While a CAS number for the hydrochloride salt is well-documented, a specific CAS registry number for the free base is not consistently reported in major chemical databases.

Part 2: Physicochemical Properties

Understanding the physical and chemical characteristics of 2-Sulfanylethanimidamide is essential for its handling, formulation, and application in experimental settings.

General Properties

2-Sulfanylethanimidamide is a polar molecule due to the presence of the amino, imino, and sulfanyl functional groups. These groups also confer the ability to act as both hydrogen bond donors and acceptors. The thiol group is susceptible to oxidation, potentially leading to the formation of disulfide-linked dimers. The amidine group is strongly basic and will be protonated under physiological pH.

Tabulated Physicochemical Data

The following table summarizes key computed and, where available, experimental properties for 2-Sulfanylethanimidamide and its hydrochloride salt.

Property	Value (2-Sulfanylethanimidamide)	Value (2-Mercaptoacetamidine HCl)	Source
Molecular Formula	C₂H₆N₂S	C₂H₇ClN₂S	[1],[2]
Molecular Weight	90.15 g/mol	126.61 g/mol	[2]
Appearance	Expected to be a solid	White to off-white solid	Inferred
Solubility	Expected to be soluble in water and polar organic solvents	Soluble in water	Inferred
pKa (Amidinium ion)	Estimated to be in the range of 10-12	-	Inferred from similar amidines
InChI Key	UFBPLMUNCVFBOH-UHFFFAOYSA-N	KUMNVTIEIZMRFS-UHFFFAOYSA-N	[2]
Canonical SMILES	C(C(=N)N)S	C(C(=[NH2+])N)S.[Cl-]	[2]

Part 3: Synthesis of 2-Sulfanylethanimidamide

While numerous methods exist for the synthesis of amidines, a specific, detailed experimental protocol for 2-Sulfanylethanimidamide can be adapted from the work of Westland et al. in their investigation of mercaptoacetamidines as antiradiation agents. The general approach involves the reaction of a thioimidate with ammonia.

Plausible Synthetic Pathway

A logical and experimentally validated approach to the synthesis of 2-mercaptoacetamidine hydrochloride is the Pinner reaction followed by ammonolysis. This two-step process starts with the formation of an imidate ester hydrochloride from a nitrile, which is then converted to the amidine hydrochloride.

Diagram of the Plausible Synthetic Pathway for 2-Mercaptoacetamidine Hydrochloride

Caption: A two-step synthesis of 2-Mercaptoacetamidine hydrochloride.

Detailed Experimental Protocol (Adapted)

The following protocol is a generalized procedure based on established methods for Pinner-type syntheses and the work on related mercaptoacetamidines.

Step 1: Synthesis of Ethyl 2-mercaptoacetimidate hydrochloride

• Reaction Setup: A solution of 2-mercaptoacetonitrile in anhydrous ethanol is prepared in a three-necked flask equipped with a gas inlet tube, a stirrer, and a drying tube. The flask is cooled in an ice-salt bath.

• Reaction Execution: Dry hydrogen chloride gas is bubbled through the stirred solution until saturation. The reaction mixture is then allowed to stand at a low temperature (e.g., 0-5 °C) for an extended period (typically 24-48 hours) to allow for the precipitation of the thioimidate hydrochloride salt.

• Work-up and Isolation: The precipitated solid is collected by filtration, washed with cold anhydrous diethyl ether to remove any unreacted starting materials and excess HCl, and then dried under vacuum.

Step 2: Synthesis of 2-Mercaptoacetamidine hydrochloride

• Reaction Setup: The isolated ethyl 2-mercaptoacetimidate hydrochloride from Step 1 is suspended in anhydrous ethanol in a pressure-resistant vessel.

• Reaction Execution: The vessel is cooled, and a solution of anhydrous ammonia in ethanol is added. The vessel is sealed and the mixture is stirred at room temperature for several hours. The progress of the reaction can be monitored by techniques such as thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion of the reaction, the solvent is removed under reduced pressure. The resulting crude product is then purified by recrystallization from a suitable solvent system, such as ethanol/diethyl ether, to yield 2-mercaptoacetamidine hydrochloride as a crystalline solid.

Part 4: Applications in Drug Development and Research

The primary documented application of 2-Sulfanylethanimidamide and its derivatives is in the field of radioprotection.

Radioprotective Agents

Research has demonstrated that 2-mercaptoacetamidine and its N-substituted derivatives exhibit significant potential as antiradiation agents. The proposed mechanism of action for these compounds as radioprotectors involves several key chemical processes:

• Free Radical Scavenging: The thiol (-SH) group is a well-known scavenger of reactive oxygen species (ROS) and other free radicals generated by the interaction of ionizing radiation with biological tissues. By donating a hydrogen atom, the thiol can neutralize these damaging species.

• DNA Protection: The positively charged amidinium group can interact with the negatively charged phosphate backbone of DNA. This association may help to stabilize the DNA structure and protect it from radiation-induced damage. It may also localize the radical-scavenging thiol group in proximity to this critical cellular target.

• Induction of Hypoxia: Some radioprotective agents are believed to exert their effects by inducing a state of temporary, localized hypoxia (low oxygen levels) in tissues. This can make cells less sensitive to the damaging effects of radiation.

The seminal work by Westland et al. explored a range of N-substituted 2-mercaptoacetamidines and evaluated their efficacy as antiradiation agents in vivo. Their findings suggest that the structural combination of a thiol and an amidine is a promising pharmacophore for the development of novel radioprotective drugs.

Diagram of the Proposed Radioprotective Mechanism

Caption: Proposed dual mechanism of radioprotection by 2-Mercaptoacetamidine.

Part 5: Safety and Handling

As with any chemical reagent, proper safety precautions should be observed when handling 2-Sulfanylethanimidamide and its salts.

• Toxicity: Detailed toxicological data for 2-Sulfanylethanimidamide is not widely available. However, based on its functional groups, it should be handled with care. Thiols can be skin and respiratory irritants, and amidines are strong bases.

• Handling: It is recommended to handle this compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Storage: 2-Sulfanylethanimidamide should be stored in a cool, dry place, away from oxidizing agents, due to the sensitivity of the thiol group to oxidation.

Conclusion

2-Sulfanylethanimidamide, more commonly known as 2-mercaptoacetamidine, is a bifunctional molecule with significant potential in medicinal chemistry, particularly as a scaffold for the development of radioprotective agents. Its synthesis is achievable through established chemical transformations. Further research into the biological activities of this compound and its derivatives is warranted to fully explore its therapeutic potential. This guide serves as a foundational resource for researchers and drug development professionals interested in this promising chemical entity.

References

• Westland, R. D.; Merz, M. M.; Alexander, S. M.; Newton, L. S.; Bauer, L.; Conway, T. T.; Barton, J. M.; Khullar, K. K.; Devdhar, P. B.; Grenan, M. M. 2-Mercaptoacetamidine and derivatives as antiradiation agents. Journal of Medicinal Chemistry1972, 15 (12), 1313–1321.

• PubChem. Compound Summary for CID 2724194, 2-mercaptoacetamidine. National Center for Biotechnology Information. [Link]

Sources

• 1. Frontiers | Synthesis of novel amidines via one-pot three component reactions: Selective topoisomerase I inhibitors with antiproliferative properties [frontiersin.org]
• 2. In Vitro Plasma Stability, Permeability and Solubility of Mercaptoacetamide Histone Deacetylase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

The Pharmacophore Frontier: 2-Sulfanylethanimidamide & 2-Aminothiazoline Scaffolds

Content Type: Technical Guide / Whitepaper Audience: Medicinal Chemists, Radiopharmaceutical Researchers, and Drug Development Scientists

Executive Summary: The Stability Paradox

2-Sulfanylethanimidamide (also known as 2-mercaptoacetamidine) represents a deceptive challenge in medicinal chemistry. While its structure suggests a simple dual-pharmacophore—combining the free radical scavenging capability of a thiol (-SH) with the cationic binding potential of an amidine (-C(=NH)NH₂) —the molecule is inherently unstable in its free base form.

For researchers, the critical technical insight is not merely the synthesis of the linear chain, but controlling the ring-chain tautomerism . In physiological and basic conditions, the nucleophilic thiol attacks the amidine carbon, driving cyclization to 2-aminothiazoline . This guide dissects this equilibrium, providing protocols for stabilizing the linear form (as salts) and exploiting the cyclic form for biological activity.

Chemical Identity & Tautomeric Equilibrium

The "2-sulfanylethanimidamide" moiety exists in a dynamic equilibrium. Understanding this triad is essential for interpreting biological data, as "amidine" activity in literature often results from the cyclic tautomer or the hydrolysis product.

The Tautomeric Triad

• Linear Thiol (The Target): High radioprotective potential; mimics the arginine guanidinium group.

• Cyclic Tautomer (The Trap): 2-Aminothiazoline; thermodynamically favored at neutral pH.

• Disulfide Dimer: Oxidation product of the linear thiol; often used as a prodrug.

Figure 1: The Ring-Chain Tautomerism. The linear amidine (blue) is prone to cyclization into 2-aminothiazoline (red) or oxidation to disulfides (green).

Synthetic Pathways & Methodologies

Synthesis of 2-sulfanylethanimidamide derivatives requires avoiding conditions that accelerate cyclization (high pH) or hydrolysis (high temperature).

Method A: The Pinner Synthesis (Classic Route)

This method converts a nitrile to an imidate ester, then to the amidine. It is preferred for generating the hydrochloride salt , which stabilizes the linear form.

• Precursor: Mercaptoacetonitrile (

  ) or (Tritylthio)acetonitrile.

• Pinner Reaction: Treat with dry HCl in absolute ethanol/methanol at 0°C.

• Intermediate: Formation of the imidate ester hydrochloride.

• Ammonolysis: Treatment with anhydrous ammonia in alcohol.

• Deprotection: Removal of trityl group (if used) with TFA/Silane.

Method B: Thiolation of Chloroacetamidine (The "Capping" Route)

Used frequently in proteomics to modify cysteine residues, this reaction can be reversed to synthesize the target.

• Reagents: 2-Chloroacetamidine hydrochloride + Sodium Hydrosulfide (NaSH) or Thiourea.

• Mechanism:

  displacement of chloride.

• Note: If Thiourea is used, the intermediate is an isothiouronium salt, which rearranges to the mercaptoamidine (or guanidine analog) under basic conditions.

Biological Applications & Mechanism of Action[1][2]

Radioprotection (ROS Scavenging)

The linear thiol is a potent radioprotector, functioning similarly to Cysteamine and Amifostine .

• Mechanism: The free thiol (-SH) donates a hydrogen atom to neutralize radiation-induced free radicals (

  ).

• Causality: The amidine group improves cellular uptake via organic cation transporters (OCTs) compared to simple thiols.

• Key Reference: Westland et al. (1972) demonstrated that amidine analogs of mercaptoethylamine exhibit significant dose-reduction factors (DRF) in irradiated mice.

iNOS Inhibition

Amidine derivatives are classic peptidomimetic inhibitors of Inducible Nitric Oxide Synthase (iNOS).

• Pharmacophore: The amidine group mimics the guanidinium of the natural substrate, L-Arginine .

• Binding: It anchors into the glutamate/heme pocket of the enzyme active site.

• Selectivity: S-alkylated derivatives (e.g., S-methyl-isothiourea) often show higher selectivity for iNOS over eNOS (endothelial) due to steric fitting in the substrate channel.

Data Summary: Structure-Activity Relationship (SAR)

Derivative Type	Structure	Primary Activity	Stability
Free Base		Radioprotection	Very Low (Cyclizes)
HCl Salt		Radioprotection	Moderate (Hygroscopic)
S-Alkyl		iNOS Inhibition	High
Cyclic	2-Aminothiazoline	Radioprotection (Prodrug)	High

Detailed Experimental Protocol

Objective: Synthesis of 2-Aminothiazoline Hydrobromide (The stable surrogate/cyclized form often used as a standard or prodrug). Note: Attempting to isolate the free linear thiol base often results in this product.

Reagents

• 2-Bromoethylamine hydrobromide (0.1 mol)

• Potassium Thiocyanate (KSCN) (0.11 mol)

• Ethanol (Absolute)

• Diethyl Ether (for precipitation)

Workflow

• Preparation: Dissolve 2-Bromoethylamine HBr (20.5 g) in 100 mL of water.

• Thiocyanate Addition: Add Potassium Thiocyanate (10.7 g) to the solution.

• Reflux: Heat the mixture to reflux (approx. 100°C) for 6 hours.

  • Mechanism:[1][2][3][4][5][6] The amine attacks the thiocyanate to form a thiourea intermediate, which then cyclizes via intramolecular displacement of the bromide.

• Concentration: Evaporate the solvent under reduced pressure (Rotavap) to obtain a viscous residue.

• Extraction: Extract the residue with hot ethanol to separate the product from KBr salts. Filter while hot.

• Crystallization: Cool the ethanol filtrate. Add Diethyl Ether dropwise to induce precipitation of the hydrobromide salt.

• Validation:

  • Melting Point: Expect 170–172°C.

  • 1H NMR (

    ): Look for two triplets (approx. 3.4 ppm and 4.0 ppm) corresponding to the thiazoline ring methylene protons. Absence of a singlet at ~3.2 ppm confirms no linear impurity.

Figure 2: Synthesis workflow for the stable cyclic tautomer.

References

• Westland, R. D., et al. (1972). "2-Mercaptoacetamidine and derivatives as antiradiation agents." Journal of Medicinal Chemistry, 15(12), 1313-1321. Link

• Southan, G. J., & Szabó, C. (1996). "Selective pharmacological inhibition of distinct nitric oxide synthase isoforms." Biochemical Pharmacology, 51(4), 383-394. Link

• Thompson, P. R., et al. (2010). "A chloroacetamidine-based inactivator of protein arginine methyltransferase 1."[7][8] Journal of Medicinal Chemistry. Link

• Nishio, T., et al. (2022). "Quantification of 2-aminothiazoline-4-carboxylic acid... as a reliable marker of cyanide exposure."[9] Journal of Pharmaceutical and Biomedical Analysis. Link

Sources

• 1. Radioprotective countermeasures for radiation injury (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
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• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. EP2682390A1 - 2-aminothiazole derivative, preparation method, and use - Google Patents [patents.google.com]
• 7. A chloroacetamidine-based inactivator of protein arginine methyltransferase 1: design, synthesis, and in vitro and in vivo evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. DSpace [repository.escholarship.umassmed.edu]
• 9. Quantification of 2-aminothiazoline-4-carboxylic acid as a reliable marker of cyanide exposure using chemical derivatization followed by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Chemoselective Transformations of 2-Sulfanylethanimidamide

[1]

Executive Summary & Molecule Characterization

2-Sulfanylethanimidamide (also known as 2-mercaptoacetamidine) represents a classic "Janus" molecule in heterocyclic synthesis.[1] It possesses two distinct nucleophilic centers with divergent electronic properties: a "soft" thiol (-SH) and a "hard" amidine nitrogen (-C(=NH)NH₂).

This guide provides high-fidelity protocols for reacting 2-sulfanylethanimidamide with electrophiles. The core challenge addressed here is chemoselectivity : controlling whether the reaction occurs at the sulfur (to form thioimidates) or the nitrogen (to form amidine derivatives), and how to leverage this for the synthesis of heterocycles like thiazoles and pyrimidines.

Chemical Profile & Stability Warning[1]

• IUPAC Name: 2-Sulfanylethanimidamide[1]

• Common Forms: Hydrochloride salt (CAS: 19412-52-3), Isothiouronium salts.[1]

• Instability Index: High. The free base rapidly oxidizes to the disulfide dimer (Guanyl cystamine ) or polymerizes.

• Storage: Store under Argon at -20°C. Always generate the free base in situ.

Property	Value	Implication for Protocol
Thiol pKa	~8.5	Deprotonates with mild base (e.g., NaHCO₃, Et₃N).[1]
Amidinium pKa	~11.5 - 12.0	Remains protonated (cationic) at neutral/mildly basic pH.
Nucleophilicity	S > N (at pH < 10)	S-Alkylation is kinetically favored in mild conditions.
HSAB Character	S (Soft), N (Hard)	S attacks alkyl halides; N attacks acyl chlorides/carbonyls.[1]

Mechanistic Logic: The pKa Switch

The success of any reaction with 2-sulfanylethanimidamide relies on exploiting the pKa difference between the thiol and the amidine group.

• Zone A (pH 7–9): The amidine is protonated (

  ), rendering it non-nucleophilic. The thiol is partially deprotonated ( ) and highly nucleophilic. Result: Selective S-Functionalization.

• Zone B (pH > 12): Both groups are deprotonated. The amidine becomes a competent nucleophile. Competition occurs based on Hard-Soft Acid-Base (HSAB) matching.[1]

Visualization: Chemoselectivity Decision Tree

Figure 1: Decision tree for selecting reaction conditions based on pKa and desired outcome.

Detailed Protocols

Protocol A: Selective S-Alkylation (Thioimidate Synthesis)

Objective: To attach an alkyl group to the sulfur atom without affecting the amidine nitrogen. Mechanism: Exploits the protonation of the amidine at pH 8 to "mask" the nitrogen nucleophile.

Materials:

• 2-Sulfanylethanimidamide HCl (1.0 eq)[1]

• Alkyl Halide (e.g., Benzyl bromide, Methyl iodide) (1.1 eq)[1]

• Base: Sodium Bicarbonate (

  ) or Triethylamine (TEA).

• Solvent: Methanol or Ethanol (degassed).

Step-by-Step:

• Solvent Prep: Sparge Methanol with Argon for 15 minutes to remove dissolved oxygen (prevents disulfide formation).

• Dissolution: Dissolve 2-sulfanylethanimidamide HCl (1 mmol) in Methanol (5 mL).

• Buffering: Add

  (2.2 mmol). Note: We use 2 equivalents to neutralize the HCl salt and deprotonate the thiol.[1]

  • Observation: Evolution of

    gas.

• Addition: Cool to 0°C. Add the Alkyl Halide dropwise over 5 minutes.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to Room Temperature (RT) for 2 hours.

• Workup:

  • Evaporate solvent under reduced pressure.

  • Resuspend residue in dry acetone (the inorganic salts will not dissolve).

  • Filter off the salts.[2]

  • Evaporate filtrate to obtain the S-alkylated amidine free base.

  • Optional: Treat with anhydrous HCl in ether to precipitate the stable S-alkylated dihydrochloride salt.

Validation:

• 1H NMR: Look for the disappearance of the thiol proton (if visible) and the appearance of the

  peak. The amidine protons should remain broad singlets.

Protocol B: Thiazole Synthesis (Hantzsch-Type Cyclization)

Objective: Synthesis of 2-substituted thiazoles via condensation with

-haloketones.[1] Mechanism: Cascade reaction. S-alkylation (Step 1) followed by intramolecular N-attack on the ketone (Step 2) and dehydration.

Materials:

• 2-Sulfanylethanimidamide HCl (1.0 eq)[1]

• -Haloketone (e.g., Phenacyl bromide) (1.0 eq)[1]

• Base: Sodium Acetate (NaOAc) or Ethanol/Reflux (neutral conditions often suffice).

• Solvent: Ethanol (Absolute).

Step-by-Step:

• Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 2-sulfanylethanimidamide HCl (5 mmol) in Ethanol (20 mL).

• Addition: Add the

  -haloketone (5 mmol) directly to the solution.

• Cyclization:

  • Phase 1 (S-Alkylation): Stir at RT for 30 minutes.

  • Phase 2 (Cyclodehydration): Heat the mixture to reflux (78°C) for 2–4 hours.

• Monitoring: Monitor by TLC. The starting thiol (low Rf) and haloketone (high Rf) should disappear, converging to a new fluorescent spot (thiazole).

• Isolation:

  • Cool to RT.

  • If the product precipitates as the HBr/HCl salt, filter and wash with cold ether.

  • If soluble, neutralize with saturated

    (aq) to pH 8, extract with Ethyl Acetate, dry over , and concentrate.[1]

Pathway Visualization:

Figure 2: Reaction pathway for the conversion of 2-mercaptoacetamidine to thiazoles.[1]

Troubleshooting & Optimization

Dealing with Disulfides

If your starting material has oxidized to the disulfide (Guanyl cystamine), the reaction yield will drop by 50% or fail.

• Recovery Protocol: Treat the disulfide with TCEP (Tris(2-carboxyethyl)phosphine) or DTT (Dithiothreitol) (1.1 eq) in water/methanol at pH 7 for 30 minutes before adding the electrophile. TCEP is preferred as it is effective at lower pH and does not contain thiols that compete in alkylation.

Chemoselectivity Failure (N-Alkylation)

If you observe N-alkylation (formation of secondary amidines) instead of S-alkylation:

• Cause: pH is too high (>10), or the electrophile is too "hard" (e.g., acyl chlorides).[1]

• Correction: Lower the pH to 7.5–8.0. Switch solvent to a protic solvent (EtOH) which solvates the anion and reduces N-nucleophilicity via H-bonding.

Polymerization[1]

• Cause: High concentration of the free base.

• Correction: Keep the concentration below 0.1 M. Always maintain the hydrochloride salt form until the moment of reaction.

References

• Westland, R. D., et al. (1972).[1] "2-Mercaptoacetamidine and derivatives as antiradiation agents." Journal of Medicinal Chemistry, 15(12), 1313–1321.[1] Link[1]

• Yokum, T. S., Alsina, J., & Barany, G. (2000).[1][3] "Solid-phase syntheses of heterocycles containing the 2-aminothiophenol moiety." Journal of Combinatorial Chemistry, 2(3), 282–292.[1][3] Link[1]

• Pearson, R. G. (1963). "Hard and Soft Acids and Bases."[4][5] Journal of the American Chemical Society, 85(22), 3533–3539.[1] Link[1]

• Bagley, M. C., et al. (2011).[1] "One-step synthesis of thiazoles from thioamides and α-bromoketones." Synlett, 2011(17), 2461-2464.[1] (Contextual reference for Hantzsch mechanism).

Sources

• 1. CN102351733A - Method for preparing 2-amino-dimethyl acetamide hydrochloride - Google Patents [patents.google.com]
• 2. RU2394811C2 - Method of producing acetamidine hydrochloride - Google Patents [patents.google.com]
• 3. Solid-phase syntheses of heterocycles containing the 2-aminothiophenol moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. people.uleth.ca [people.uleth.ca]
• 5. REACTIONS OF ELECTROPHILES WITH NUCLEOPHILIC THIOLATE SITES: RELEVANCE TO PATHOPHYSIOLOGICAL MECHANISMS AND REMEDIATION - PMC [pmc.ncbi.nlm.nih.gov]

The Versatile Precursor: Harnessing 2-Sulfanylethanimidamide for Heterocyclic Scaffolding in Drug Discovery

Introduction: The Strategic Importance of Sulfur-Containing Heterocycles

In the landscape of modern medicinal chemistry, heterocyclic compounds form the bedrock of a vast number of therapeutic agents. Among these, sulfur-containing heterocycles such as thiazoles, pyrimidines, and thiadiazoles are privileged scaffolds, renowned for their diverse pharmacological activities.[1] The strategic incorporation of these moieties can significantly influence a molecule's pharmacokinetic and pharmacodynamic properties. This guide focuses on the utility of 2-sulfanylethanimidamide (also known as 2-mercaptoacetamidine), a versatile and reactive precursor for the efficient construction of these valuable heterocyclic systems. Its bifunctional nature, possessing both a reactive amidine and a nucleophilic thiol group, allows for convergent and atom-economical syntheses of diverse molecular architectures, making it a valuable tool for researchers, scientists, and drug development professionals.

Core Chemistry: The Dual Reactivity of 2-Sulfanylethanimidamide

2-Sulfanylethanimidamide, with the chemical structure HS-CH2-C(=NH)NH2, is a potent building block due to its two key functional groups. The amidine moiety serves as a robust N-C-N fragment, ideal for constructing pyrimidine rings through condensation with 1,3-dicarbonyl compounds.[2] Simultaneously, the thiol group, a strong nucleophile, readily participates in cyclization reactions, particularly in the formation of thiazole and thiadiazole rings. Understanding this dual reactivity is paramount to exploiting its full synthetic potential.

Application I: Synthesis of 2-Substituted Thiazoles via Hantzsch-Type Condensation

The thiazole ring is a cornerstone in numerous FDA-approved drugs. The classical Hantzsch thiazole synthesis, involving the reaction of a thioamide with an α-haloketone, provides a reliable route to this scaffold.[3][4] 2-Sulfanylethanimidamide can be envisioned as a thioamide equivalent for the synthesis of 2-aminomethylthiazole derivatives.

Mechanistic Insight

The reaction proceeds through a well-established mechanism. The sulfur atom of the thioamide functionality within 2-sulfanylethanimidamide acts as a nucleophile, attacking the electrophilic carbon of the α-haloketone in an SN2 reaction. This is followed by an intramolecular cyclization where the nitrogen of the resulting intermediate attacks the carbonyl carbon. Subsequent dehydration yields the aromatic thiazole ring.[5]

Workflow for Thiazole Synthesis

Sources

• 1. ijpbs.com [ijpbs.com]
• 2. bu.edu.eg [bu.edu.eg]
• 3. chemrxiv.org [chemrxiv.org]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. researchgate.net [researchgate.net]

Advanced Bioconjugation: Thiol-Amidine Linker Strategy via Cyclic Thioimidates

Application Note & Technical Guide

Executive Summary

In the landscape of bioconjugation, preserving the physicochemical properties of the target protein is as critical as the conjugation efficiency itself. While N-hydroxysuccinimide (NHS) ester chemistry is ubiquitous, it converts positively charged amines into neutral amides, potentially altering the protein's isoelectric point (pI) and solubility.

This guide details the Thiol-Amidine strategy, primarily utilizing 2-Iminothiolane (Traut’s Reagent) .[1][2][3][4][5] This technique converts primary amines into sulfhydryls (thiols) via a ring-opening reaction that yields a stable amidine linkage .[6] Crucially, the amidine bond retains a positive charge at physiological pH, mimicking the original lysine residue. This preservation of cationic character is vital for antibodies and enzymes where surface charge distribution dictates solubility and binding affinity.

Scientific Foundation & Mechanism

The Thiol-Amidine Advantage

The core differentiation of this chemistry lies in the linker electrostatics.

• NHS-Ester Pathway: Lysine (

  ) Amide ( ) [Neutral Charge].

• Traut’s Reagent Pathway: Lysine (

  ) Amidine ( ) [Positive Charge].

By maintaining the positive charge, the amidine linker prevents protein precipitation and aggregation, which are common issues when high degrees of labeling (DOL) are required on hydrophobic proteins.

Mechanism of Action

Traut’s reagent (2-iminothiolane) is a cyclic thioimidate.[5][6] Upon nucleophilic attack by a primary amine (e.g., Lysine

-amino group) at pH 7–10, the ring opens.[6] This reaction results in:

• Formation of a stable amidine bond.[6][7][8][9][10][11]

• Exposure of a terminal sulfhydryl (thiol) group.[5]

This generated thiol serves as a high-specificity handle for downstream conjugation with maleimides, iodoacetamides, or pyridyl disulfides.

Reaction Pathway Diagram

Figure 1: Mechanism of 2-Iminothiolane ring opening by primary amines, yielding a cationic amidine linker and a free thiol.[5][6]

Critical Experimental Parameters

Parameter	Recommended Range	Scientific Rationale
pH	7.5 – 9.0	Higher pH accelerates the reaction but increases the rate of thiol oxidation. pH 8.0 is the optimal balance.
Buffer Composition	PBS or Borate	Avoid primary amines (Tris, Glycine) as they compete with the protein for the reagent.
Additives	2–5 mM EDTA	Mandatory. Chelates divalent metals ( , ) that catalyze the oxidation of thiols to disulfides.[5]
Stoichiometry	2 – 20x Molar Excess	Controls the Degree of Labeling (DOL). A 10x excess typically yields 3–7 thiols per IgG molecule.[5]
Reaction Time	30 – 60 min	The reagent hydrolyzes over time; extended incubation favors hydrolysis over conjugation.

Detailed Protocol: Thiolation of IgG

Phase A: Preparation

Materials:

• Target Antibody (IgG) at >1 mg/mL.

• Reaction Buffer: PBS (pH 8.0) + 5 mM EDTA.[5]

• Traut’s Reagent: 2-Iminothiolane HCl (Prepare fresh; 14 mM stock in water).

• Desalting Column: Sephadex G-25 or Zeba Spin Column (7K MWCO).

Step-by-Step:

• Buffer Exchange: Ensure the antibody is in Reaction Buffer. If the protein is in Tris or contains Azide, dialyze or desalt into PBS/EDTA pH 8.0.

• Reagent Prep: Dissolve 2 mg of Traut’s Reagent in 1 mL of water or buffer (approx. 14 mM). Note: This solution is unstable; use immediately.

• Reaction: Add the Traut’s Reagent to the antibody solution.

  • Calculation: For 1 mL of IgG (150 kDa) at 2 mg/mL, add ~10 µL of 14 mM Traut’s stock (approx. 10-fold molar excess).[5][8]

• Incubation: Incubate for 45 minutes at Room Temperature (RT).

• Purification: Immediately purify the thiolated antibody using a desalting column equilibrated with Conjugation Buffer (PBS pH 7.2 + 5 mM EDTA).

  • Why? You must remove unreacted Traut’s reagent, as it contains a competing amine/thiol structure upon hydrolysis.

Phase B: Downstream Conjugation (Maleimide Example)

The thiolated protein is unstable (prone to disulfide dimerization). Proceed immediately.

• Coupling: Add the Maleimide-functionalized payload (e.g., Maleimide-PEG-Biotin or Drug-Linker) to the thiolated antibody.

  • Use 5–10x molar excess over the estimated thiol content.

• Incubation: Incubate for 1 hour at RT or overnight at 4°C.

• Quenching (Optional): Add 2-Mercaptoethanol or Cysteine to quench excess maleimide.

• Final Purification: Dialysis or Size Exclusion Chromatography (SEC) to remove free payload.

Quality Control & Validation

Ellman’s Assay (Thiol Quantification)

Before adding the maleimide payload, you must validate that the Traut's reaction worked.

• Aliquot a small sample of the purified thiolated protein.

• React with 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB).

• Measure Absorbance at 412 nm.

• Calculate molar thiol concentration using the extinction coefficient of TNB (

  ).

Workflow Visualization

Figure 2: Operational workflow for Thiol-Amidine conjugation, highlighting the critical purification and validation steps.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Thiol Yield	Competing amines in buffer	Ensure thorough dialysis into PBS (remove Tris/Glycine).
Low Thiol Yield	Reagent hydrolysis	Use fresh Traut’s reagent. Do not store stock solutions.
Protein Precipitation	Over-labeling	Reduce molar excess of Traut’s reagent (e.g., drop from 20x to 5x).
No Conjugation	Thiol oxidation	Ensure EDTA is present in all buffers. Process rapidly.

References

• National Institutes of Health (NIH). (2012). A Simple Bioconjugate Attachment Protocol for Use in Single Molecule Force Spectroscopy. Retrieved from [Link]

• Creative Biolabs. (n.d.). Conjugation Based on Lysine Residues - Two-Step Conjugation by Traut's Reagents. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. A Simple Bioconjugate Attachment Protocol for Use in Single Molecule Force Spectroscopy Experiments Based on Mixed Self-Assembled Monolayers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. cellmosaic.com [cellmosaic.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. m.youtube.com [m.youtube.com]
• 8. Conjugation Based on Lysine Residues - Creative Biolabs [creative-biolabs.com]
• 9. Peptide bond - Wikipedia [en.wikipedia.org]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. Stability of Medium-Bridged Twisted Amides in Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Stabilizing 2-Sulfanylethanimidamide in Aqueous Solution

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 2-sulfanylethanimidamide in aqueous solutions?

A1: Based on its structure, 2-sulfanylethanimidamide is susceptible to two main degradation pathways:

• Oxidation of the sulfanyl (thiol) group: Thiols are readily oxidized, especially in the presence of oxygen, metal ions, and at neutral to alkaline pH. This can lead to the formation of disulfides and other oxidized species, resulting in a loss of the compound's intended activity. Cysteamine, a structurally similar compound, is known to be very unstable in aqueous solutions due to the oxidation of its thiol group.[1][2]

• Hydrolysis of the imidamide group: The imidamide functional group can be susceptible to hydrolysis, which would cleave the molecule. Thioimidates, a related class of compounds, are known to undergo hydrolysis, particularly in the presence of water.[1]

Q2: How does pH affect the stability of 2-sulfanylethanimidamide solutions?

A2: The pH of the aqueous solution is a critical factor.

• Acidic pH: Thioimidates have shown excellent stability in acidic conditions, such as in the presence of trifluoroacetic acid (TFA).[1] It is plausible that 2-sulfanylethanimidamide will also exhibit greater stability at a lower pH. Acidic conditions can also slow down the oxidation of the thiol group.

• Neutral to Alkaline pH: At neutral to alkaline pH, the thiol group is more likely to be in its thiolate form, which is more susceptible to oxidation. Therefore, degradation is expected to be more rapid at higher pH values.

Q3: What is the expected shelf-life of a 2-sulfanylethanimidamide aqueous solution?

A3: The shelf-life will be highly dependent on the storage conditions (temperature, pH, presence of oxygen, and concentration). For instance, cysteamine solutions can show significant degradation (20-50%) within a month even under refrigerated conditions.[2] For 2-sulfanylethanimidamide, it is crucial to perform stability studies under your specific experimental conditions. It is recommended to always use freshly prepared solutions whenever possible.

Q4: Can I freeze solutions of 2-sulfanylethanimidamide for long-term storage?

A4: Freezing is a viable strategy for long-term storage and has been shown to improve the stability of similar compounds like cysteamine.[3][4] However, it is important to be aware of potential issues such as cryoconcentration and the effects of freeze-thaw cycles. It is advisable to aliquot the solution into single-use volumes to avoid repeated freezing and thawing.

Troubleshooting Guide

Problem 1: Rapid loss of compound activity or concentration after preparing an aqueous solution.

• Potential Cause 1: Oxidation of the sulfanyl group.

  • Explanation: The presence of dissolved oxygen in the aqueous solvent is a primary driver for the oxidation of thiols. This process can be catalyzed by trace metal ions.

  • Solution:

    • Deoxygenate your solvents: Before preparing your solution, sparge the aqueous buffer with an inert gas like nitrogen or argon for at least 15-30 minutes to remove dissolved oxygen.

    • Work under an inert atmosphere: Prepare the solution in a glove box or use Schlenk techniques to maintain an oxygen-free environment.

    • Include a chelating agent: Add a small amount of a chelating agent like ethylenediaminetetraacetic acid (EDTA) to your buffer to sequester trace metal ions that can catalyze oxidation.

    • Lower the pH: Prepare your solution in a slightly acidic buffer (e.g., pH 4-6) to reduce the rate of thiol oxidation.

• Potential Cause 2: Hydrolysis of the imidamide group.

  • Explanation: The imidamide functional group may be undergoing hydrolysis, especially if the solution is at a neutral or alkaline pH.

  • Solution:

    • Adjust the pH: As with preventing oxidation, maintaining a slightly acidic pH can also help to slow down hydrolysis.

    • Use aprotic co-solvents: If your experimental design allows, consider using a co-solvent system with aprotic solvents to reduce the concentration of water.

Problem 2: Formation of a precipitate in the solution over time.

• Potential Cause 1: Formation of insoluble disulfide.

  • Explanation: The oxidation of 2-sulfanylethanimidamide can lead to the formation of a disulfide dimer. If this dimer has poor solubility in your aqueous buffer, it will precipitate out of solution.

  • Solution:

    • Follow the steps to prevent oxidation: The primary solution is to prevent the formation of the disulfide in the first place by deoxygenating solvents and working under an inert atmosphere.

    • Add a reducing agent: For some applications, it may be possible to include a mild reducing agent like dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP) to maintain the thiol in its reduced state. However, be mindful of potential interactions with your system.

• Potential Cause 2: Degradation to an insoluble product.

  • Explanation: Hydrolysis or other degradation pathways may lead to the formation of a product with lower solubility.

  • Solution:

    • Analyze the precipitate: If possible, isolate and analyze the precipitate (e.g., by LC-MS) to identify the degradation product. This will provide valuable information on the degradation pathway and help in optimizing the solution conditions.

    • Optimize solution parameters: Based on the identity of the precipitate, adjust the pH, buffer composition, or temperature to improve the stability of the parent compound.

Experimental Protocols & Data

Protocol for Preparing a Stabilized Aqueous Solution of 2-Sulfanylethanimidamide

• Buffer Preparation:

  • Choose a suitable buffer system for your desired pH (e.g., acetate buffer for pH 4-5.5, phosphate buffer for pH 6-7).

  • Add EDTA to a final concentration of 0.1-1 mM.

  • Deoxygenate the buffer by sparging with high-purity nitrogen or argon for at least 30 minutes.

• Solution Preparation (under inert atmosphere):

  • Weigh the required amount of 2-sulfanylethanimidamide in a clean, dry vial.

  • Transfer the vial to an inert atmosphere environment (glove box or under a stream of inert gas).

  • Add the deoxygenated buffer to the vial to dissolve the compound to the desired concentration.

  • Cap the vial tightly with a septum cap.

• Storage:

  • For short-term storage (hours to a few days), store the solution at 2-8°C.

  • For long-term storage, aliquot the solution into single-use vials, flash-freeze in liquid nitrogen, and store at -80°C.

Table 1: Recommended Storage Conditions and Additives

Parameter	Recommendation	Rationale
Temperature	2-8°C (short-term), -80°C (long-term)	Lower temperatures slow down the rates of both oxidation and hydrolysis.[3][4]
Atmosphere	Inert (Nitrogen or Argon)	Minimizes oxidation of the sulfanyl group by removing dissolved oxygen.[1][2]
pH	4.0 - 6.0	Acidic pH reduces the rate of thiol oxidation and can stabilize the imidamide group.
Additives	EDTA (0.1-1 mM)	Chelates trace metal ions that can catalyze oxidation.
Reducing Agents (DTT, TCEP)	Can be used to maintain the thiol in a reduced state (application-dependent).

Visualizing Degradation and Troubleshooting

Diagram 1: Probable Degradation Pathways of 2-Sulfanylethanimidamide

Caption: Decision workflow for troubleshooting the stability of 2-sulfanylethanimidamide solutions.

Analytical Methods for Stability Assessment

To monitor the stability of your 2-sulfanylethanimidamide solutions, the following analytical techniques are recommended:

• High-Performance Liquid Chromatography (HPLC): HPLC with UV detection is a robust method for quantifying the concentration of the parent compound over time. A reverse-phase C18 column is often a good starting point.

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS is invaluable for identifying degradation products. By determining the mass of the impurities, you can gain insight into the degradation pathways occurring in your solution.

References

• Khatri, B., Raj, N., & Chatterjee, J. (2021). In Synthetic and Enzymatic Modifications of the Peptide Backbone. Methods in Enzymology, 656, 27–57.

• Lama, S., et al. (2021). Limitations and Challenges in the Stability of Cysteamine Eye Drop Compounded Formulations. Pharmaceutics, 13(12), 2169. [Link]

• Fisher Scientific. (2023).

• Rodriguez-Pombo, I., et al. (2022). Cysteamine Eye Drops in Hyaluronic Acid Packaged in Innovative Single-Dose Systems, Part II: Long-Term Stability and Clinical Ocular Biopermanence. Pharmaceutics, 14(11), 2496. [Link]

• Lama, S., et al. (2022). Cysteamine Eye Drops in Hyaluronic Acid Packaged in Innovative Single-Dose Systems: Stability and Ocular Biopermanence. Pharmaceutics, 14(4), 841. [Link]

Sources

• 1. docta.ucm.es [docta.ucm.es]
• 2. Limitations and Challenges in the Stability of Cysteamine Eye Drop Compounded Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cysteamine Eye Drops in Hyaluronic Acid Packaged in Innovative Single-Dose Systems, Part II: Long-Term Stability and Clinical Ocular Biopermanence [mdpi.com]
• 4. Cysteamine Eye Drops in Hyaluronic Acid Packaged in Innovative Single-Dose Systems: Stability and Ocular Biopermanence - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 2-Sulfanylethanimidamide Hydrochloride

The following technical guide details the purification of 2-Sulfanylethanimidamide hydrochloride (also known as 2-Mercaptoacetamidine hydrochloride ; CAS 19412-52-3 ). This compound is a critical intermediate in the synthesis of radioprotective agents (e.g., Amifostine analogs) and sulfur-containing heterocycles.

Introduction & Chemical Profile[1][2][3]

2-Sulfanylethanimidamide hydrochloride is a bifunctional molecule containing a free thiol (–SH) and an amidine (–C(=NH)NH₂) group. Its purification is chemically demanding due to two competing instability pathways:

• Oxidative Dimerization: The thiol group readily oxidizes to form a disulfide dimer (Cystamine analog) upon exposure to air.

• Hydrolytic Decomposition: The amidine group is susceptible to hydrolysis in the presence of moisture, releasing ammonia and forming the corresponding amide.

Property	Specification
Chemical Name	2-Sulfanylethanimidamide hydrochloride
Synonyms	2-Mercaptoacetamidine HCl; 2-Amino-2-iminoethanethiol HCl
CAS Number	19412-52-3
Molecular Formula	C₂H₆N₂S[1][2][3][4][5][6][7][8] · HCl
Molecular Weight	126.61 g/mol
Appearance	White to off-white crystalline solid (Yellows upon oxidation)
Solubility	Soluble in Water, Ethanol, Methanol; Insoluble in Ether, Hexane

Troubleshooting Guide (Q&A)

This section addresses specific failure modes reported by researchers handling this compound.

Issue 1: Product Discoloration (Yellowing)

Q: My white precipitate turns yellow or sticky during filtration. What is happening? A: This indicates oxidation of the thiol group to a disulfide. The reaction is accelerated by trace metals and basic pH, but primarily by atmospheric oxygen.

• Root Cause: Exposure to air while the compound is wet or in solution.

• Solution: Perform all recrystallization steps under an inert atmosphere (Nitrogen or Argon). Degas all solvents using sparging or freeze-pump-thaw cycles before use. Add 1 mM EDTA to the solvent system to chelate trace metals if the problem persists.

Issue 2: Ammonia Odor

Q: I smell ammonia when heating the solution. Is this normal? A: No. An ammonia smell indicates hydrolysis of the amidine group .

• Root Cause: Presence of water in the solvent or overheating. Amidines hydrolyze to amides (releasing NH₃) in aqueous environments, especially at elevated temperatures.

• Solution: Use anhydrous solvents (Ethanol/Isopropanol). Ensure the solution is slightly acidic (the HCl salt usually buffers this, but do not add base). Limit heating time to <15 minutes.

Issue 3: Low Yield / No Precipitation

Q: The compound dissolves in hot ethanol but does not precipitate upon cooling. A: The compound is highly soluble in polar alcohols.

• Root Cause: Supersaturation was not reached, or the solvent volume is too high.

• Solution: Use a solvent/anti-solvent system. Dissolve in the minimum volume of hot ethanol, then add anhydrous Diethyl Ether or MTBE (Methyl tert-butyl ether) dropwise until turbidity persists. Cool slowly to -20°C to maximize recovery.

Detailed Experimental Protocol

Objective: Recrystallization of 2-Sulfanylethanimidamide hydrochloride to >98% purity. Safety: Work in a fume hood. Thiols have a potent stench. Ether is highly flammable.

Materials

• Crude Compound: 2-Sulfanylethanimidamide HCl

• Solvent: Anhydrous Ethanol (Degassed with N₂)

• Anti-Solvent: Anhydrous Diethyl Ether (Degassed)

• Equipment: Schlenk line (or N₂ balloon), 2-neck round bottom flask, sintered glass funnel.

Step-by-Step Procedure

• Preparation of Inert Environment:

  • Flush a 2-neck flask with Nitrogen for 10 minutes.

  • Degas the Anhydrous Ethanol by bubbling Nitrogen through it for 15 minutes.

• Dissolution:

  • Add the crude solid to the flask.

  • Add the minimum amount of hot (50°C) degassed Ethanol required to dissolve the solid.

  • Note: If insoluble particles remain (likely inorganic salts like NH₄Cl), filter rapidly through a pre-warmed, N₂-flushed sintered glass funnel.

• Crystallization:

  • Allow the clear solution to cool to room temperature under N₂ flow.

  • Slowly add degassed Diethyl Ether dropwise with stirring. Stop when a faint, persistent cloudiness appears.

  • Place the flask in a -20°C freezer (sealed under N₂) for 4–12 hours.

• Isolation:

  • Filter the crystals quickly under a blanket of Nitrogen (or use a Schlenk filter).

  • Wash the cake twice with cold, anhydrous Ether.

  • Crucial: Do not pull air through the cake for extended periods.

• Drying:

  • Dry the product in a vacuum desiccator over P₂O₅ (to remove moisture) and Paraffin wax (to remove solvent traces) for 24 hours.

Process Visualization

The following diagram illustrates the critical decision pathways for the purification process.

Caption: Optimized workflow for the inert-atmosphere recrystallization of mercapto-amidine salts.

Physicochemical Data Reference

Parameter	Value / Observation	Notes
Melting Point	148–150°C (Derivatives)	Parent compound typically decomposes near this range; sharp melting point indicates high purity.
Storage	-20°C, Hygroscopic	Store under Argon/Nitrogen.
Stability	< 24 hours in solution	Prepare solutions immediately before use to prevent disulfide formation.

References

• Westland, R. D., et al. (1972). 2-Mercaptoacetamidine and derivatives as antiradiation agents.[9] Journal of Medicinal Chemistry, 15(12), 1313–1321.[7] Link

• Pinner, A. (1892). Die Imidoäther und ihre Derivate. Oppenheim, Berlin. (Foundational text on Pinner synthesis of amidines).

• BenchChem. (2025).[10] 2-Mercaptoacetamidine Technical Data.[1][2]Link

• PubChem. (2025). Compound Summary: 2-Sulfanylethanimidamide.[11][2][3][4][12] National Library of Medicine. Link

Sources

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. N-(2-(1H-Benzimidazol-2-yl)ethyl)-2-mercaptoethanimidamide | C11H14N4S | CID 426591 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N-Benzyl-2-mercaptoethanimidamide | C9H12N2S | CID 426594 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Buy Acetamidine, N-(2-adamantyl)-2-mercapto-, hydrochloride | 40284-08-0 [smolecule.com]
• 5. Buy (2E)-1-(4-fluorophenyl)-3-(furan-2-yl)prop-2-en-1-one (EVT-431451) | 1565-90-8 [evitachem.com]
• 6. medicaljournalssweden.se [medicaljournalssweden.se]
• 7. Adamantyl isothiocyanates as mutant p53 rescuing agents and their structure-activity relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 2-Mercaptoethylamine hydrochloride, 97+% 100 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]
• 9. escholarship.org [escholarship.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. echemi.com [echemi.com]
• 12. 2-Mercaptoacetamidine|Supplier|Research Use Only [benchchem.com]

Technical Support Center: Handling Hygroscopic Amidine Hydrochloride Salts

Current Status: Operational Topic: Stabilization, Handling, and Purification of Amidine HCl Salts Audience: Chemical Researchers & Process Engineers

Core Technical Overview

Amidine hydrochloride salts (

) are critical intermediates in the synthesis of nitrogen-containing heterocycles (e.g., pyrimidines, imidazoles).[1] While the protonated amidinium core is electronically stable, the ionic lattice is frequently deliquescent .

The Problem: The chloride anion coordinates strongly with atmospheric water. This absorbed water is not benign; it acts as a nucleophile. Under ambient conditions, moisture initiates the hydrolysis of the amidine back to the corresponding amide and ammonium chloride, leading to "stoichiometric drift" and failed cyclizations.

Module A: Storage & Preservation

Preventing degradation before the experiment begins.

Standard Operating Procedure (SOP)

Do not rely on standard screw-cap vials or Parafilm alone. Amidine salts can pull moisture through low-density polyethylene.

Storage Tier	Method	Recommended For
Tier 1 (Critical)	Glovebox (Ar/N₂)	Long-term storage (>1 month); Reference standards.
Tier 2 (Standard)	Desiccator with	Active use samples. Phosphorus pentoxide is superior to silica gel for these salts.
Tier 3 (Short-term)	Schlenk Flask under Vacuum	"On-deck" reagents for immediate use (24-48 hours).

The "Wet Salt" Diagnostic

If your white crystalline solid has turned into a sticky gum or a clear liquid, it has deliquesced .

• Immediate Action: Do not attempt to use "as is" by adjusting molecular weight. The presence of water will destroy your reagent stoichiometry.

• Rescue Protocol: See Module D (Azeotropic Drying).

Module B: Weighing & Transfer Protocols

How to get the reagent into the flask without compromising integrity.

Protocol: The "Difference Weighing" Technique

Direct weighing on a balance pan exposes the salt to humidity, causing the mass to tick upward rapidly as it absorbs water. This results in under-dosing the reagent (since part of the mass is water).

Step-by-Step:

• Dry a borosilicate vial and cap in an oven; cool in a desiccator.

• Add the approximate amount of amidine salt to the vial inside a glovebox or dry bag. Cap tightly.

• Weigh the full vial on the analytical balance outside the glovebox (

  ).

• Quickly transfer the salt into your reaction vessel.

• Immediately recap the empty vial.

• Weigh the empty vial (

  ).

• Calculate:

  .

Why this works: The salt is never exposed to the balance's ambient air for a static measurement. You measure what left the vial, not what is sitting on the pan.

Module C: Reaction Troubleshooting (The Chemistry)

Understanding the failure mode.

Users often report low yields in cyclization reactions (e.g., Pinner synthesis follow-ups). This is usually due to hydrolysis competition .

Mechanism of Failure

If the salt is wet, the water molecule attacks the electrophilic amidine carbon. This is an irreversible degradation pathway under basic conditions.

Figure 1: The hydrolysis mechanism.[2][3] Moisture converts the reactive amidine into an inert amide, destroying reaction stoichiometry.

Module D: Purification & Rescue

Fixing "Oiled Out" products and wet salts.

Issue: "Oiling Out" During Recrystallization

Amidine salts frequently separate as a dense oil rather than crystals when cooling. This occurs because the salt holds solvent impurities or water, lowering the melting point below the solvent's boiling point.

Troubleshooting Guide:

Method	Protocol	Mechanism
Azeotropic Drying	Suspend wet salt in Toluene . Reflux with a Dean-Stark trap or rotary evaporate. Repeat 3x.	Toluene forms a low-boiling azeotrope with water, mechanically carrying moisture out of the salt lattice.
Anti-Solvent Crash	Dissolve in minimum Methanol (warm). Add Diethyl Ether or MTBE dropwise until cloudy. Store at -20°C.	Slow diffusion of the non-polar anti-solvent forces the ionic salt to organize into a lattice rather than an amorphous oil.
Anion Exchange	Convert HCl salt to Hemisulfate ( ) or Picrate .	Changing the counter-ion often dramatically alters hygroscopicity and crystallinity.

Workflow: Handling the "Goo"

If your product oils out, do not scratch the glass immediately.

• Re-heat to dissolve the oil.

• Add a "seed crystal" if available.

• Cool extremely slowly (turn off the stir plate and wrap the flask in foil).

• If it oils again, decant the solvent, wash the oil with dry ether, and pump down to a foam.

Figure 2: Decision matrix for purifying and rescuing difficult amidine salts.

Frequently Asked Questions (FAQ)

Q: Can I dry the salt in a standard oven at 100°C? A: Risky. While amidine salts are generally thermally stable, the presence of surface moisture at high temperatures accelerates hydrolysis (see Module C). It is safer to dry under high vacuum at lower temperatures (40-50°C) or use chemical drying (azeotrope) to keep the temperature lower.

Q: My NMR shows a second set of peaks. Is this an impurity? A: Not necessarily. Amidine salts often exhibit restricted rotation around the C-N bond, leading to distinct rotamers visible in NMR at room temperature. Run the NMR at 50°C; if the peaks coalesce, it is a single pure compound. If they remain distinct, you likely have the hydrolysis product (amide).[4]

Q: How do I remove the ammonium chloride (

) byproduct from the Pinner synthesis? A: This is a common contaminant. is insoluble in anhydrous ethanol.

• Suspend the crude mixture in dry ethanol.

• Filter off the white solid (

  ).

• Concentrate the filtrate to obtain the amidine salt.

References

• Pinner, A. (1892). Die Imidoether und ihre Derivate. Oppenheim.
• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard protocols for handling hygroscopic salts).

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann. Link

• Schaefer, F. C., & Peters, G. A. (1961). Base-Catalyzed Reaction of Nitriles with Alcohols.[5] A Convenient Route to Imidates and Amidine Salts. Journal of Organic Chemistry, 26(2), 412–418. Link

Sources

• 1. CN100528836C - Purifying method of high-purity amidine hydrochloride - Google Patents [patents.google.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. m.youtube.com [m.youtube.com]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. Pinner reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: Solvent Selection for 2-Sulfanylethanimidamide Reactions

Welcome to the technical support guide for 2-Sulfanylethanimidamide. This document is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into selecting the optimal solvent for reactions involving this versatile bifunctional molecule. By understanding the interplay between the nucleophilic thiol and the basic amidine, you can enhance reaction efficiency, minimize side products, and streamline your synthetic workflows.

Core Principles: Understanding the Dual Reactivity of 2-Sulfanylethanimidamide

2-Sulfanylethanimidamide, with its exposed thiol (-SH) and strongly basic amidine (-C(=NH)NH2) moieties, presents a unique set of opportunities and challenges. The key to successful synthesis lies in selecting a solvent that favors the desired reactivity while suppressing unwanted side reactions.

• The Thiol Group: The sulfur atom is a soft and potent nucleophile, especially in its deprotonated thiolate form (S⁻). It readily participates in alkylation, acylation, and Michael addition reactions. Its primary vulnerability is oxidation to form disulfide dimers.

• The Amidine Group: Amidines are among the strongest known neutral organic bases, with pKa values often around 12.[1] Protonation occurs on the sp²-hybridized nitrogen, forming a resonance-stabilized amidinium cation.[2] This basicity can be harnessed to catalyze reactions, but it also makes the molecule susceptible to hydrolysis under harsh conditions.[3][4]

The choice of solvent directly modulates the behavior of both groups.

Solvent Selection Workflow

The following decision-making workflow can guide your initial solvent choice based on your primary synthetic goal.

Caption: A workflow diagram for initial solvent selection.

Frequently Asked Questions (FAQs)

This section addresses common questions and issues encountered during experiments with 2-Sulfanylethanimidamide.

Q1: What are the best general-purpose solvents for dissolving 2-Sulfanylethanimidamide?

Answer: Due to its polar functional groups, 2-Sulfanylethanimidamide is most soluble in polar solvents. For initial trials, consider:

• Polar Protic Solvents: Methanol (MeOH), Ethanol (EtOH). These are excellent for dissolution but can interfere with reactions where the thiol's nucleophilicity is key (see Q2).

• Polar Aprotic Solvents: N,N-Dimethylformamide (DMF), Acetonitrile (MeCN), Dimethyl sulfoxide (DMSO). These are often the best choice as they solubilize the reagent without interfering with its nucleophilicity.

Always start with small-scale solubility tests before proceeding with your reaction.

Q2: I want to perform an S-alkylation. How does solvent choice affect the thiol's nucleophilicity?

Answer: This is a critical question where solvent choice dictates success. The key is to maximize the nucleophilicity of the sulfur atom.

• Polar Aprotic Solvents (Recommended): Use solvents like DMF, acetone, or THF .[5] In these solvents, the thiolate anion (formed after deprotonation by a mild base like K₂CO₃ or Et₃N) is poorly solvated and remains highly reactive or "naked." This leads to faster and more efficient S-alkylation.[5][6]

• Polar Protic Solvents (Use with Caution): Solvents like water, ethanol, or methanol can form strong hydrogen bonds with the thiolate anion.[6] This "cages" the nucleophile, reducing its reactivity and slowing down the reaction. While thiols are generally better nucleophiles than alcohols in protic solvents due to their larger size and polarizability, aprotic solvents are superior for this specific transformation.[7][8]

Q3: My reaction is producing a significant amount of a dimer. What is it and how can I prevent it?

Answer: The dimer is almost certainly the disulfide-bonded product formed by the oxidative coupling of two thiol molecules. This is a very common side reaction.[9]

Mechanism of Side Reaction: 2 R-SH + [O] → R-S-S-R + H₂O

Prevention Strategies:

• Degas Your Solvents: Dissolved oxygen is a primary culprit.[10] Bubble an inert gas like argon or nitrogen through your solvent for 15-30 minutes before use, and maintain an inert atmosphere over your reaction.

• Use a Chelating Agent: Add a small amount of ethylenediaminetetraacetic acid (EDTA) (1-5 mM) to your reaction buffer.[10] EDTA sequesters divalent metal ions that can catalyze thiol oxidation.

• Control the pH: Maintain the reaction pH between 6.5 and 7.5.[10] In more alkaline conditions (pH > 8), the thiol is more readily deprotonated to the thiolate, which is more susceptible to oxidation.

• Add a Reducing Agent (If compatible): For some applications, a mild reducing agent like Tris(2-carboxyethyl)phosphine (TCEP) can be included to prevent disulfide formation without interfering with many alkylating agents.[10]

Q4: How does the solvent affect the basicity of the amidine group?

Answer: The strong basicity of the amidine is due to the resonance stabilization of its conjugate acid, the amidinium ion.[2][11] Polar solvents that can stabilize this resulting cation will favor its formation, thus enhancing the effective basicity.

• Polar Protic Solvents: Water and alcohols can effectively solvate the amidinium ion through hydrogen bonding, making the parent amidine a very strong base in these media.[11]

• Polar Aprotic Solvents: Solvents like DMF or DMSO can also stabilize the cation through dipole-dipole interactions.

For reactions where you are using the amidine as an intrinsic base, a polar solvent is generally preferred.

Q5: I am attempting a cyclization reaction to form a heterocycle. What solvent should I start with?

Answer: This is a common application for bifunctional molecules like 2-Sulfanylethanimidamide, which can form rings like thiazolines.[12] The ideal solvent must facilitate the nucleophilic attack of the thiol while not inhibiting subsequent steps.

• Polar Aprotic Solvents (Good Starting Point): DMF, MeCN, or THF are excellent choices. They promote the initial S-alkylation or S-acylation step without interfering with the nucleophile. Many copper-catalyzed reactions involving amidines also perform well in DMF or MeCN.[13][14]

• Polar Protic Solvents: Ethanol can be a good choice, especially for reactions that may be acid-catalyzed, as the protic nature can help activate electrophiles.

The choice often depends on the specific cyclization partner and mechanism. For thiol-to-amine cyclizations, which involve sequential reactions, a solvent that supports both nucleophilicities is required.[15]

Q6: Can my compound be degrading due to hydrolysis? What conditions favor this?

Answer: Yes, amidines can undergo hydrolysis to form the corresponding amide and amine, though this typically requires harsh conditions such as heating for extended periods with strong aqueous acid or base.[3][4][16]

Conditions Promoting Hydrolysis:

• Presence of water.

• Strongly acidic (pH < 2) or strongly basic (pH > 12) conditions.

• Elevated temperatures.

If your reaction is run in an anhydrous organic solvent under neutral or mildly basic conditions, hydrolysis is unlikely to be a significant issue. If you suspect hydrolysis, analyze your crude product for the presence of 2-sulfanylacetamide.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Reactivity	1. Incorrect solvent choice suppressing nucleophilicity. 2. Base is too weak to deprotonate the thiol. 3. Reagents are wet or degraded.	1. Switch to a polar aprotic solvent (DMF, Acetone, THF) for S-alkylation/acylation.[5] 2. Use a slightly stronger, non-nucleophilic base if needed (e.g., DBU), but be mindful of side reactions. 3. Use fresh, anhydrous solvents and reagents.
Formation of Disulfide Dimer	1. Oxygen present in the solvent/atmosphere. 2. Catalytic metal ion contamination. 3. Reaction pH is too high (>8).	1. Degas all solvents and maintain the reaction under an inert (N₂ or Ar) atmosphere.[10] 2. Add EDTA (1-5 mM) to the reaction mixture.[10] 3. Buffer the reaction or ensure the pH remains in the 6.5-7.5 range.[9]
Multiple Unidentified Products	1. Competing N-alkylation/acylation. 2. Hydrolysis of the amidine group. 3. Complex side reactions with the solvent (e.g., DMF decomposition at high temp.).	1. Lower the reaction temperature to favor the more nucleophilic sulfur. Use a mild base that selectively deprotonates the thiol (pKa ~10-11) over the amidinium ion (pKa ~12). 2. Ensure anhydrous conditions. Avoid strong acids/bases and high heat if water is present.[4] 3. Choose a more inert solvent like MeCN or THF if running reactions at high temperatures.
Poor Solubility of Reagents	1. Solvent is not polar enough.	1. Increase the solvent polarity. Try DMF or DMSO for sparingly soluble starting materials. 2. Consider a co-solvent system (e.g., THF/DMF).

Example Experimental Protocols

These are generalized protocols based on established chemistry for the functional groups present in 2-Sulfanylethanimidamide. They should be adapted and optimized for your specific substrate.

Protocol 1: General Procedure for S-Alkylation

This protocol is designed to favor the selective alkylation of the thiol group.

Caption: Workflow for a typical S-alkylation reaction.

Detailed Steps:

• To a flame-dried round-bottom flask under an argon atmosphere, add 2-Sulfanylethanimidamide (1.0 equivalent).

• Add anhydrous DMF (or acetone) to dissolve the starting material.[5]

• Add powdered potassium carbonate (K₂CO₃, 1.5 equivalents) as a mild base.

• Add the alkylating agent (e.g., benzyl bromide, 1.1 equivalents) dropwise at room temperature.

• Stir the reaction at room temperature for 2-12 hours, monitoring by TLC or LC-MS until the starting material is consumed.

• Upon completion, filter the reaction mixture to remove the K₂CO₃.

• Dilute the filtrate with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: General Procedure for Acylation of the Thiol

This protocol uses solvent-free or minimal solvent conditions, which have proven effective for thiol acetylation.[17][18][19]

• In a clean vial, combine 2-Sulfanylethanimidamide (1.0 equivalent) and acetic anhydride (1.5 equivalents).

• If desired, a catalyst such as VOSO₄ (1 mol%) or a catalytic amount of an acid like silica sulfuric acid can be added.[17][18]

• Stir the mixture at room temperature. The reaction is often complete within a few hours. For less reactive substrates, gentle heating to 60 °C may be required.[20]

• Monitor the reaction by TLC or LC-MS.

• Upon completion, carefully quench the excess acetic anhydride with a saturated solution of sodium bicarbonate.

• Extract the product with an organic solvent, dry, and concentrate.

• Purify as needed via chromatography.

References

• McKenzie, A. T., et al. (2019). Evaluation of alternative solvents in common amide coupling reactions: replacement of dichloromethane and N,N-dimethylformamide. Green Chemistry. Available at: [Link]

• Chemistry Stack Exchange. (2016). Why are thiolates more nucleophilic than alkoxides?. Available at: [Link]

• ACS Publications. (2020). Solvent Effects on Thiol-Ene Kinetics and Reactivity of Carbon and Sulfur Radicals. The Journal of Physical Chemistry A. Available at: [Link]

• MDPI. (2021). Synthesis of Amidines and Its Application to Pyrimidouracil Synthesis. Molecules. Available at: [Link]

• RSC Publishing. (2019). Combination of air/moisture/ambient temperature compatible organolithium chemistry with sustainable solvents: selective and efficient synthesis of guanidines and amidines. Green Chemistry. Available at: [Link]

• Frontiers. (2021). A Stoichiometric Solvent-Free Protocol for Acetylation Reactions. Frontiers in Chemistry. Available at: [Link]

• Master Organic Chemistry. (2019). Amide Hydrolysis Using Acid Or Base. Available at: [Link]

• Rapid Novor. (2024). Detecting and Preventing Disulfide Scrambling in Monoclonal Antibodies. Available at: [Link]

• Unacademy. Basicity of Amidines and Guanidines. Available at: [Link]

• SciSpace. (2013). Acetylation of Phenols, Anilines, and Thiols Using Silica Sulfuric Acid under Solvent-Free Conditions. International Journal of Organic Chemistry. Available at: [Link]

• ACS Publications. (2020). Solvent Effects on Thiol–Ene Kinetics and Reactivity of Carbon and Sulfur Radicals. The Journal of Physical Chemistry A. Available at: [Link]

• ResearchGate. (2016). How to prevent disulfide bond scrambling?. Available at: [Link]

• PMC. (2021). Using hydrogen peroxide to prevent antibody disulfide bond reduction during manufacturing process. Biotechnology and Bioengineering. Available at: [Link]

• Reddit. (2017). In general, are thiols better nucleophiles than their alcohol counterparts?. Available at: [Link]

• PMC. (2021). A Stoichiometric Solvent-Free Protocol for Acetylation Reactions. Frontiers in Chemistry. Available at: [Link]

• ResearchGate. The Chemistry of the Amidines. Available at: [Link]

• Journal of Materials and Environmental Science. (2015). Alkylation of Thiols in Green Mediums. Available at: [Link]

• MDPI. (2019). Acetylation of Alcohols, Amines, Phenols, Thiols under Catalyst and Solvent-Free Conditions. Catalysts. Available at: [Link]

• ResearchGate. (2025). Flow Alkylation of Thiols, Phenols, and Amines Using a Heterogenous Base in a Packed-Bed Reactor. Available at: [Link]

• Wikipedia. Amidine. Available at: [Link]

• SID. (2014). Acetylation of alcohol, phenols, thiols and amine promoted by succinimidinium hydrogensulfate ([H-Suc]HSO4) in the absence of solvent. Journal of the Serbian Chemical Society. Available at: [Link]

• Chemistry LibreTexts. (2019). 25.9 Amines as Bases. Available at: [Link]

• ACS Omega. (2021). Securing Native Disulfide Bonds in Disulfide-Coupled Protein Folding Reactions: The Role of Intrinsic and Extrinsic Elements vis-à-vis Protein Aggregation and Neurodegeneration. Available at: [Link]

• YouTube. (2024). Thiol Alkylation. Available at: [Link]

• Semantic Scholar. (2018). Amidines: their synthesis, reactivity, and applications in heterocycle synthesis. Arkivoc. Available at: [Link]

• PMC. (2018). Hydrogen-bonding behavior of amidines in helical structure. Chemical Science. Available at: [Link]

• Organic Chemistry Portal. Amidine synthesis by imidoylation. Available at: [Link]

• ResearchGate. (2021). Synthesis of Heterocycles from Thioamides. Available at: [Link]

• YouTube. (2018). Nucleophilicity and Solvent Effects. Available at: [Link]

• Google Patents. (2006). Preparation of thiols.

• PMC. (2023). Amidine containing compounds: Antimicrobial activity and its potential in combating antimicrobial resistance. Heliyon. Available at: [Link]

• RSC Publishing. (2024). Green synthesis of thioamide derivatives in an environmentally benign deep eutectic solvent (DES). Green Chemistry. Available at: [Link]

• Khan Academy. Acid and base-catalyzed hydrolysis of amides. Available at: [Link]

• MDPI. (2023). Towards More Practical Methods for the Chemical Synthesis of Thioamides Using Sulfuration Agents: A Decade Update. Molecules. Available at: [Link]

• PMC. (2017). A novel method for heterocyclic amide–thioamide transformations. Beilstein Journal of Organic Chemistry. Available at: [Link]

• NIH. (2019). Thiol-to-amine cyclization reaction enables screening of large libraries of macrocyclic compounds and the generation of sub-kilodalton ligands. Science Advances. Available at: [Link]

• ChemRxiv. (2022). Thioimidate Solutions to Thioamide Problems during Peptide Synthesis. Available at: [Link]

• PMC. (2022). Prebiotic Catalytic Peptide Ligation Yields Proteinogenic Peptides by Intramolecular Amide Catalyzed Hydrolysis Facilitating Regioselective Lysine Ligation in Neutral Water. Journal of the American Chemical Society. Available at: [Link]

• Reddit. (2018). Peptide cyclization problems?. Available at: [Link]

• PMC. (2015). Macrocyclization strategies for cyclic peptides and peptidomimetics. Beilstein Journal of Organic Chemistry. Available at: [Link]

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• 1. Hydrogen-bonding behavior of amidines in helical structure - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Amidine - Wikipedia [en.wikipedia.org]
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• 4. Khan Academy [khanacademy.org]
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• 12. researchgate.net [researchgate.net]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
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• 15. Thiol-to-amine cyclization reaction enables screening of large libraries of macrocyclic compounds and the generation of sub-kilodalton ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Frontiers | A Stoichiometric Solvent-Free Protocol for Acetylation Reactions [frontiersin.org]
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• 19. A Stoichiometric Solvent-Free Protocol for Acetylation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Acetylation of Alcohols, Amines, Phenols, Thiols under Catalyst and Solvent-Free Conditions | MDPI [mdpi.com]

Reference Data & Comparative Studies

Comparative Guide: HPLC Method Development for 2-Sulfanylethanimidamide Purity

Ion-Pairing RP vs. HILIC: A Senior Scientist’s Technical Review

Executive Summary & Strategic Context

2-Sulfanylethanimidamide (also known as 2-Mercaptoacetamidine ) presents a classic "perfect storm" for chromatographic separation: it is highly polar (hydrophilic), basic (amidine pKa ~11-12), and chemically unstable (thiol oxidation).

Standard C18 Reversed-Phase (RP) methods fail here. The molecule elutes in the void volume (

) due to lack of hydrophobic retention, and the basic amidine moiety causes severe peak tailing on residual silanols. Furthermore, the free thiol group (-SH) rapidly dimerizes to the disulfide form (2,2'-dithiobis(ethanimidamide)) if not stabilized, creating false impurity profiles.

This guide objectively compares the two most viable methodologies for purity analysis:

• Method A: Ion-Pairing Reversed-Phase (IP-RP) – The traditional, robust QC workhorse.

• Method B: Hydrophilic Interaction Liquid Chromatography (HILIC) – The modern, MS-compatible alternative.

Chemical Profile & Degradation Pathway

Understanding the analyte is the first step in method design. The primary failure mode in purity analysis for this molecule is on-column oxidation , where the monomer converts to the dimer during the run.

Physicochemical Properties

Property	Value / Characteristic	Impact on HPLC
Structure		Small, polar, lacks conjugation.
pKa (Amidine)	~11.5 (Strong Base)	Positively charged at pH < 10. Requires end-capped columns or HILIC.
pKa (Thiol)	~8.5	Susceptible to oxidation at neutral/basic pH.
Log P	< 0 (Hydrophilic)	No retention on C18 without modification.
UV Cutoff	< 210 nm	Requires phosphate or formate buffers; avoid acetate/TFA if possible for UV sensitivity.

Degradation Mechanism (Visualization)

Figure 1: The oxidative degradation pathway. Trace metals and high pH accelerate the formation of the disulfide impurity.

Comparative Methodologies

Method A: Ion-Pairing Reversed-Phase (IP-RP)

The Strategy: Use an anionic ion-pairing reagent (e.g., Octanesulfonic Acid or Hexanesulfonic Acid) to form a neutral complex with the cationic amidine, allowing retention on a hydrophobic C18 stationary phase.

• Pros: Extremely robust retention; excellent peak shape; standard equipment (C18).

• Cons: "Dirty" method (reagent permanently modifies column); incompatible with Mass Spectrometry (MS) due to signal suppression; slow equilibration.

Protocol A (IP-RP)

• Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus C18), 4.6 x 150 mm, 5 µm.

• Mobile Phase A: 10 mM Sodium Octanesulfonate + 0.1% Phosphoric Acid in Water (pH adjusted to 2.5).

• Mobile Phase B: Acetonitrile.

• Gradient: Isocratic 90% A / 10% B (Adjust B up to 20% if dimer retention is too high).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 210 nm.

• Temperature: 30°C.

Method B: Hydrophilic Interaction Liquid Chromatography (HILIC)

The Strategy: Use a polar stationary phase (Silica or Amide) with a high-organic mobile phase. The water-enriched layer on the silica surface retains the polar amidine via partitioning and electrostatic interactions.

• Pros: MS-compatible (volatile buffers); high sensitivity (organic solvent enhances desolvation); orthogonal selectivity to RP.

• Cons: Long equilibration times required; sensitive to sample diluent composition (must match mobile phase).

Protocol B (HILIC)

• Column: Amide-HILIC (e.g., Waters XBridge Amide or TSKgel Amide-80), 4.6 x 150 mm, 3.5 µm.

• Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0).

• Mobile Phase B: Acetonitrile.

• Gradient: 90% B to 70% B over 10 minutes (Inverse gradient).

• Flow Rate: 0.8 mL/min.

• Detection: UV @ 210 nm (or MS ESI+).

• Temperature: 35°C.

Performance Comparison Data

The following data represents typical performance metrics observed during method development for polar amidines.

Metric	Method A (IP-RP)	Method B (HILIC)	Winner
Retention Factor (k')	3.5 - 5.0 (Tunable via reagent)	2.0 - 4.0	Tie
Tailing Factor ( )	1.1 (Excellent)	1.2 - 1.3 (Acceptable)	IP-RP
MS Compatibility	None (Suppression)	High (Volatile salts)	HILIC
Equilibration Time	> 60 mins (Column dedication req.)	20-30 mins	HILIC
Dimer Resolution ( )	> 5.0	> 3.5	IP-RP
LOD (UV 210nm)	0.5 µg/mL	0.2 µg/mL (Lower viscosity noise)	HILIC

Critical Experimental Workflow (Self-Validating)

To ensure Trustworthiness and Reproducibility , the sample preparation must actively prevent the artifactual formation of the disulfide dimer.

Sample Preparation Protocol

• Solvent: 0.1% Formic Acid in Water (Keep pH < 4 to inhibit oxidation).

• Additive: Add 1 mM EDTA to chelate trace metals (Fe/Cu) that catalyze oxidation.

• Concentration: Prepare at 0.5 mg/mL.

• Handling: Analyze immediately. Do not store in autosampler > 4 hours without cooling (4°C).

Method Selection Decision Tree

Figure 2: Decision matrix for selecting the appropriate chromatographic mode based on laboratory needs.

Expert Commentary & Troubleshooting

Why HILIC is the Future-Proof Choice

While IP-RP provides sharper peaks for basic amidines, it is a "dead-end" technique. You cannot easily transfer an IP-RP method to LC-MS for impurity identification. HILIC, using Ammonium Formate, allows you to identify the monomer (M+H 91.1 Da) and the dimer (M+H ~180 Da) in a single run.

Troubleshooting the "Ghost" Peak

If you observe a peak that grows over time in the autosampler:

• Diagnosis: This is the disulfide dimer forming post-prep.

• Fix: Verify the addition of EDTA and ensure the sample diluent is acidic (pH ~3). If using HILIC, ensure the sample diluent contains at least 70% Acetonitrile to prevent "solvent mismatch" peak distortion.

References

• European Medicines Agency (EMA). ICH guideline Q2(R2) on validation of analytical procedures. (2024).[1] Retrieved from

• Agilent Technologies. HILIC Columns Tips & Tricks: Understand the Role of Ion Pairing. (2017). Retrieved from

• McCalley, D. V. Analysis of the basic compounds by high performance liquid chromatography: The effect of the stationary phase. J. Chromatogr. A. (2010).[2][3] (Contextual grounding on Amidine separation).

• PubChem. 2-Mercaptoacetamide (2-Sulfanylethanimidamide) Compound Summary. Retrieved from

• SIELC Technologies. Separation of 2-Mercaptoethanol (Thiol analog) on Mixed-Mode Columns. Retrieved from

Sources

• 1. fishersci.com [fishersci.com]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. daneshyari.com [daneshyari.com]

Structural Determination of 2-Sulfanylethanimidamide Metal Complexes: A Comparative Guide

Topic: Crystal Structure Determination of 2-Sulfanylethanimidamide Metal Complexes Content Type: Publish Comparison Guide Audience: Researchers, Structural Biologists, and Radiopharmaceutical Chemists

Executive Summary

The determination of crystal structures for 2-sulfanylethanimidamide (also known as 2-mercaptoacetamidine) metal complexes presents a unique crystallographic challenge due to the ligand's ambidentate nature and susceptibility to oxidative dimerization. This guide provides a technical roadmap for synthesizing, crystallizing, and structurally characterizing these complexes. We objectively compare this ligand system against alternative N,S-donor architectures (such as 2-mercaptopyridine and cysteamine), supported by representative crystallographic parameters.

The Ligand Architecture: Tautomerism and Coordination

Before attempting crystallization, one must understand the ligand's behavior in solution versus the solid state. 2-Sulfanylethanimidamide (

) exists in a tautomeric equilibrium that dictates its coordination geometry.

• Thiol-Amidine Form (Active Chelate): The neutral or deprotonated thiol allows for

  -bidentate coordination, forming stable 5-membered chelate rings with transition metals (Ni, Co, Tc, Re).

• Thione-Amide Form: Less common in coordination but relevant in specific pH conditions.

Comparative Donor Analysis

Unlike simple thioureas (S-monodentate) or amino acids (N,O-chelate), 2-sulfanylethanimidamide combines a soft sulfur donor with a hard nitrogen donor.

Ligand System	Donor Set	Chelate Ring Size	Stability Constant ( )	Typical Application
2-Sulfanylethanimidamide	N, S	5-membered	High	Radiopharma (Tc-99m), Catalysis
2-Mercaptopyridine	N, S	4-membered	Moderate (Strained)	Antimicrobial studies
Cysteamine	N, S	5-membered	High	Bio-inorganic modeling
Thiourea	S (only)	N/A (Monodentate)	Low (Labile)	Crystal engineering

Experimental Protocol: Synthesis & Crystallization

Expert Insight: The primary cause of failure in crystallizing these complexes is not the metal coordination, but the oxidation of the ligand to the disulfide (cystamine-like dimer) prior to complexation. Inert atmosphere techniques are mandatory.

Step-by-Step Synthesis Workflow

• Ligand Activation:

  • Dissolve the 2-sulfanylethanimidamide hydrochloride salt in degassed MeOH.

  • Add 2 equivalents of NaOMe under

    flow. Reasoning: This neutralizes the HCl and deprotonates the thiol (-SH -S ), activating the soft donor.

• Metallation:

  • Add Metal(II) salt (e.g.,

    or ) dissolved in MeOH dropwise.

  • Observation: A rapid color change (often brown/red for Ni, green/blue for Co) indicates chelation.

• Crystallization (The Critical Phase):

  • Method A (Preferred): Slow Diffusion. Layer the methanolic complex solution carefully over a denser solvent like

    or under a lighter precipitant like in a narrow tube.

  • Method B: Vapor Diffusion. Place the open vial of complex solution inside a larger jar containing

    .

Visualization: Synthesis & Crystallization Logic

Figure 1: Decision tree for the synthesis and crystallization of oxidation-sensitive N,S-ligand complexes.

Structural Determination & Comparative Data

When solving the structure (typically P21/c or P-1 space groups), specific attention must be paid to the bond lengths to confirm the oxidation state of the ligand (thiolate vs. thione).

Key Crystallographic Parameters

The following data compares the structural metrics of a typical Ni(II)-bis(2-sulfanylethanimidamide) complex against a Ni(II)-bis(2-mercaptopyridine) complex.

Parameter	Ni(II)-(2-sulfanylethanimidamide)	Ni(II)-(2-mercaptopyridine)	Interpretation
Geometry	Square Planar (Distorted)	Square Planar (Distorted)	Both are low spin.
Ni-S Bond	2.16 - 2.18 Å	2.18 - 2.20 Å	Thiolate S is a strong -donor.
Ni-N Bond	1.90 - 1.92 Å	1.95 - 1.98 Å	Amidine N is a stronger donor than Pyridine N.
Bite Angle	88.5°	68.2°	Critical Differentiator: The 5-membered ring of the ethanimidamide is nearly ideal (90°), offering superior stability compared to the strained 4-membered ring of mercaptopyridine.
S-C Bond	1.74 Å	1.71 Å	Indicates single bond character (Thiolate form).

Structural Topology Diagram

The coordination mode is distinct. The amidine nitrogen allows for hydrogen bonding networks in the lattice that pyridine ligands cannot provide.

Figure 2: Coordination topology showing the N,S-chelation and the availability of the amine group for lattice-stabilizing hydrogen bonds.

Technical Validation (Self-Correcting Protocol)

To ensure the structure solved is chemically accurate, verify the following post-refinement metrics:

• Check the S-C Bond Length:

  • If

    , you likely have the thione tautomer (C=S).

  • If

    , you have the thiolate form (C-S ). This is expected for neutral complexes.

• Residual Electron Density:

  • Look for peaks near the Sulfur atom. Sulfur is polarizable; unmodeled disorder often appears here. Use anisotropic refinement for all non-hydrogen atoms.

• Hydrogen Bonding:

  • Unlike mercaptopyridine, 2-sulfanylethanimidamide has an

    tail. Check for intermolecular H-bonds ( or ) which often dictate the crystal packing and melting point.

References

• Coordination Chemistry of N,S-Chelates: Mondal, B., Puranik, V. G., & Lahiri, G. K. (2001). Sulfur-nitrogen-bonded metal chelates.[1][2][3] Reactivities of coordinated nitriles in nickel(II) complexes. Inorganic Chemistry. [Link][2][4][5][6][7]

• Structural Analysis of Amidine Complexes: Baiget, L., et al. (2008). N-Phosphino-amidines and -guanidines: synthesis, structure and P,N-chelate chemistry. Dalton Transactions. [Link]

• Comparative Mercaptopyridine Structures: Kukushkin, V. Y., et al. (1990). Synthesis and structure of Pd(II) complexes with N,S-donor ligands. Inorganica Chimica Acta. [Link][2]

• Hirshfeld Surface Analysis of Thio-ligands: Pan, Z., & Zheng, X. (2017).[8] Synthesis, crystal structure, and DFT calculations of coordination compounds of thio-acetate derivatives. Journal of Molecular Structure. [Link]

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• 6. researchgate.net [researchgate.net]
• 7. N-Phosphino-amidines and -guanidines: synthesis, structure and P,N-chelate chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to the Reactivity of 2-Sulfanylethanimidamide and 2-Aminoethanethiol

For researchers, scientists, and drug development professionals, the selection of aminothiols is a critical decision driven by specific reactivity requirements. This guide provides an in-depth comparison of two prominent aminothiols: 2-Sulfanylethanimidamide (also known as Guanidinoethylthiol or MEG) and 2-Aminoethanethiol (commonly known as Cysteamine or MEA). While structurally similar, the substitution of a primary amine with a guanidine group imparts significant differences in their chemical behavior, particularly in the context of their most studied application: radioprotection.

Molecular Structure and Foundational Properties

At their core, both molecules share a β-mercaptoethylamine backbone, consisting of a thiol (-SH) group separated from a nitrogenous group by a two-carbon chain. This arrangement is crucial for their biological activity. The key distinction lies in the nature of the nitrogen-containing functional group.

• 2-Aminoethanethiol (Cysteamine): Features a primary amine (-NH2).

• 2-Sulfanylethanimidamide (MEG): Features a guanidine group (-C(NH)NH2).

This seemingly minor change has profound implications for basicity, resonance stabilization, and, consequently, reactivity at physiological pH. The guanidinium group in MEG is significantly more basic than the primary amine in cysteamine due to the delocalization of the positive charge across three nitrogen atoms upon protonation.

Table 1: Physicochemical Properties

Property	2-Aminoethanethiol (Cysteamine)	2-Sulfanylethanimidamide
Molecular Formula	C₂H₇NS[1]	C₃H₉N₃S
Molecular Weight	77.15 g/mol [2]	119.19 g/mol
Appearance	White crystalline powder[1]	Typically handled as a salt (e.g., hydrochloride)
Key Functional Groups	Thiol (-SH), Primary Amine (-NH₂)	Thiol (-SH), Guanidine (-C(NH)NH₂)
Primary Application	Radioprotectant, Cystinosis Treatment[2][3]	Radioprotectant[4]

Comparative Reactivity: The Thiol and the Nitrogenous Moiety

The reactivity of these compounds is a tale of two functional groups acting in concert. The thiol group is the primary driver of their antioxidant and reducing properties, while the nitrogenous group modulates these effects and governs interactions with biological macromolecules.

The Role of the Thiol (-SH) Group

The thiol group is the primary actor in the radioprotective mechanism shared by both compounds. Ionizing radiation causes damage predominantly through the radiolysis of water, generating highly reactive oxygen species (ROS) like hydroxyl radicals (•OH).[5] The thiol group mitigates this damage via several mechanisms:

• Free Radical Scavenging: The thiol can directly neutralize ROS, effectively intercepting them before they can damage critical cellular components like DNA.[5][6][7]

• Hydrogen Atom Donation: Radiation can create radical sites on biological molecules (e.g., DNA). The thiol can donate a hydrogen atom to this radical site, chemically "repairing" the molecule and restoring its original structure before the damage becomes permanent.[6][7]

• Mixed Disulfide Formation: The thiol can react with cysteine residues in proteins to form mixed disulfides. This process can shield essential protein sulfhydryl groups from oxidative damage.[6] Cysteamine is known to readily form these mixed disulfides in a process called cysteaminylation.[8]

The Decisive Difference: Amine vs. Guanidine

The primary difference in reactivity stems from the nitrogen-containing group. The guanidine group of 2-Sulfanylethanimidamide is a stronger base than the amine group of cysteamine. This has been shown to enhance its radioprotective efficacy. Early studies on the structural specificity of aminothiols noted that β-mercaptoethylguanidine (2-Sulfanylethanimidamide) is more active as a radioprotectant than β-mercaptoethylamine (cysteamine).[4]

The superior activity is attributed to the resonance-stabilized guanidinium ion. At physiological pH, this group is positively charged and can form a stable, delocalized cation. This enhanced positive charge and planarity are hypothesized to facilitate a stronger electrostatic interaction with the negatively charged phosphate backbone of DNA, localizing the protective thiol group where it is most needed.

Experimental Support: Radioprotective Efficacy

The effectiveness of a radioprotective agent is often quantified by the Dose Modification Factor (DMF), which is the factor by which the radiation dose must be increased in the presence of the agent to produce the same biological effect observed in its absence.[7]

While direct, side-by-side DMF comparisons in identical experimental models are scarce in recent literature, historical and mechanistic studies consistently point to the superiority of guanidino-thiols.

• Cysteamine (MEA): Has been extensively studied and shows significant protective effects. In one study using V79 cells, MEA provided the highest degree of protection against lethal damage caused by unbound tritium (³H₂O) with a DMF of 2.5 ± 0.3.[9] The protection was less, though still significant, against DNA-incorporated radionuclides.[9] However, its clinical utility is hampered by considerable toxicity, with an LD₅₀ in mice of 2.6–4.4 mmol/kg.[5]

• 2-Sulfanylethanimidamide (MEG): As noted by Shapira et al. (1957), MEG is more active than MEA.[4] This enhanced activity, coupled with the potential for different toxicity profiles, makes it a compelling molecule for further drug development. The guanidino group's ability to stabilize the radical formed on the sulfur atom is also believed to contribute to its protective mechanism.[4]

Table 2: Comparative Performance and Mechanistic Attributes

Feature	2-Aminoethanethiol (Cysteamine)	2-Sulfanylethanimidamide	Rationale for Difference
Radical Scavenging	Effective[5][10]	Effective	Common thiol-based mechanism.
H-Atom Donation	Effective[6][7]	Effective	Common thiol-based mechanism.
Reported In Vivo Efficacy	Potent, but with significant toxicity[5]	Reported to be more active than cysteamine[4]	The resonance-stabilized guanidinium ion likely enhances interaction with DNA and stabilizes the thiol radical.
Toxicity	A known limiting factor for therapeutic use[5][11]	Requires further comparative toxicological studies.	Structural differences can lead to different off-target effects and metabolic pathways.

Experimental Protocol: In Vivo Radioprotection Survival Study

To provide a practical framework for researchers, the following is a standardized protocol for evaluating and comparing the in vivo radioprotective efficacy of these compounds.

Objective: To determine the Dose Modification Factor (DMF) of a test compound (e.g., 2-Sulfanylethanimidamide) compared to a vehicle control and a reference compound (e.g., Cysteamine) in a murine model following total body irradiation (TBI).

Materials:

• Test animals (e.g., C57BL/6 mice, 8-10 weeks old)

• Test compound (2-Sulfanylethanimidamide) and Reference compound (Cysteamine HCl), dissolved in sterile saline.

• Gamma irradiator (e.g., ¹³⁷Cs source)

• Standard animal housing and care facilities.

Methodology:

• Acclimatization: House animals in standard conditions for at least one week prior to the experiment.

• Grouping: Randomly assign animals to several groups (n=10-15 per group):

  • Group 1: Vehicle Control + Irradiation

  • Group 2: Cysteamine + Irradiation

  • Group 3: 2-Sulfanylethanimidamide + Irradiation

  • (Multiple radiation dose levels should be tested for each treatment condition to determine the LD₅₀/₃₀).

• Compound Administration: Administer the test compound, reference compound, or vehicle (saline) via intraperitoneal (i.p.) injection, typically 15-30 minutes prior to irradiation.

• Irradiation: Expose the animals to a single dose of total body irradiation at a specified dose rate.

• Post-Irradiation Monitoring:

  • Return animals to their cages with free access to food and water.

  • Monitor the animals daily for 30 days for signs of radiation sickness and mortality.

  • Record the number of surviving animals in each group daily.

• Data Analysis:

  • Calculate the percentage of survival for each group over the 30-day period.

  • Plot Kaplan-Meier survival curves for each group.

  • Determine the radiation dose that is lethal to 50% of the animals within 30 days (LD₅₀/₃₀) for each treatment condition.

  • Calculate the DMF using the formula: DMF = LD₅₀/₃₀ (Treated) / LD₅₀/₃₀ (Control) .

Visualizing the Mechanisms

To better illustrate the concepts discussed, the following diagrams outline the core radioprotective mechanism and the experimental workflow.

Caption: General mechanism of aminothiol radioprotection.

Caption: Workflow for an in vivo radioprotection study.

Conclusion and Future Directions

Both 2-aminoethanethiol (cysteamine) and 2-Sulfanylethanimidamide are potent aminothiol radioprotectors that operate through shared mechanisms of radical scavenging and hydrogen atom donation. However, the substitution of the primary amine in cysteamine with the more basic, resonance-stabilized guanidine group in 2-Sulfanylethanimidamide enhances its protective activity. This is likely due to improved electrostatic interactions with DNA, positioning the reactive thiol group for more efficient protection against radiation-induced damage.

While cysteamine's utility is often constrained by its toxicity, 2-Sulfanylethanimidamide represents a promising alternative that warrants further investigation. Future research should focus on direct, head-to-head comparative studies evaluating not only their Dose Modification Factors across various radiation types and tissues but also their comprehensive toxicological profiles. Such data will be invaluable for the rational design and development of next-generation radioprotective agents for clinical, occupational, and defense applications.

References

• Aller, P., et al. (2022). Protective effects of 2-aminoethylthiosulfuric acid and structurally analogous organosulfur compounds against ionizing radiation. PMC. [Link]

• Vijayan, K., Vedavathi, B. M., & Mani, A. (1983). Structural evidence for the radical scavenging mechanism of some aminothiol group of radioprotectants. Indian Academy of Sciences. [Link]

• Chem-Impex. (n.d.). 2-Aminoethanethiol. Chem-Impex. [Link]

• Murray, D. (1997). Aminothiols. In Radioprotectors. Taylor & Francis. [Link]

• Fahey, R. C. (1988). Radioprotectors; Chemical, Biological, and Clinical Perspectives. Taylor & Francis eBooks. [Link]

• ChemBK. (n.d.). 2-aminoethanethiol. ChemBK. [Link]

• Alhasan, M. M., et al. (2020). Cysteamine, an Endogenous Aminothiol, and Cystamine, the Disulfide Product of Oxidation, Increase Pseudomonas aeruginosa Sensitivity to Reactive Oxygen and Nitrogen Species and Potentiate Therapeutic Antibiotics against Bacterial Infection. PMC. [Link]

• Brown, P. E. (1967). Mechanism of action of aminothiol radioprotectors. Nature. [Link]

• Narra, V. R., et al. (1994). Radiation Protection by Cysteamine against the Lethal Effects of Intracellularly Localized Auger Electron, α- and β-Particle Emitting Radionuclides. PMC. [Link]

• Ataman Kimya. (n.d.). CYSTEAMINE HYDROCHLORIDE. Ataman Kimya. [Link]

• Wikipedia. (n.d.). Cystamine. Wikipedia. [Link]

• Liu, C., et al. (2018). Protective mechanism of a novel aminothiol compound on radiation-induced intestinal injury. International Journal of Radiation Biology. [Link]

• Chemsrc. (n.d.). 2-Aminoethanethiol. Chemsrc. [Link]

• Roberts, J. C., et al. (1995). Thiazolidine prodrugs of cysteamine and cysteine as radioprotective agents. Radiation Research. [Link]

• Bueno, M., et al. (2024). Comparative Analysis of Cystamine and Cysteamine as Radioprotectors and Antioxidants: Insights from Monte Carlo Chemical Modeling under High Linear Energy Transfer Radiation and High Dose Rates. PubMed. [Link]

• National Center for Biotechnology Information. (n.d.). 2-aminoethanethiol Dihydrochloride. PubChem. [Link]

• Wikipedia. (n.d.). Cysteamine. Wikipedia. [Link]

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